Cas no 28458-75-5 (2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-)
28458-75-5 structure
Product Name:2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
CAS No:28458-75-5
MF:C9H16N4
MW:180.250141143799
CID:3247329
PubChem ID:58324899
Update Time:2025-04-21
2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
- DTXSID501243127
- SCHEMBL12578141
- N2,N2,N4,N4,5-Pentamethyl-2,4-pyrimidinediamine
- 28458-75-5
- 2,4-bis-(dimethylamino)-5-methylpyrimidine
-
- Inchi: 1S/C9H16N4/c1-7-6-10-9(13(4)5)11-8(7)12(2)3/h6H,1-5H3
- InChI Key: LXTPSUCTQOHELW-UHFFFAOYSA-N
- SMILES: N(C)(C)C1C(C)=CN=C(N=1)N(C)C
Computed Properties
- Exact Mass: 180.137496527Da
- Monoisotopic Mass: 180.137496527Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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